Cas no 141396-28-3 (Argatroban monohydrate)

• Product Name: Argatroban monohydrate
• CAS No: 141396-28-3
• MF: C₂₃H₃₈N₆O₆S
• MW: 526.64942407608
• MDL: MFCD00895735
• CID: 64666
• PubChem ID: 92721
• Update Time: 2025-06-08

Argatroban monohydrate Chemical and Physical Properties

Names and Identifiers

• Argatroban
• (2R,4R)-4-Methyl-1-[Nalpha-[(3-methyl-1,2,3,4-tetrahydro-8-quinolinyl)sulfonyl]-L-arginyl]-2-piperidinecarboxylic acid
• (2r,4r)-4-methyl-1-[n-[(3-methyl-1,2,3,4-tetrahydro-8-quinolinyl)sulfonyl]-l-arginyl]-2-piperidinecarboxylic acid
• GN1600
• (2R,4R)-1-[N2-3-(methyl-1,2,3,4-tetrahydro-8-quinolinesulfonyl)-L-arginyl]-4-methyl-2-piperidinecarboxylic acid monohydrate
• (2R,4R)-1-[(2S)-5-[(Aminoiminomethyl)amino]-1-oxo-2-[[(1,2,3,4-tetrahydro-3-methyl-8-quinolinyl)sulfonyl]amino]pentyl]-4-methyl-2-piperidinecarboxylic acid
• Argatroban Monohydrate
• argatroban hydrate
• Argipidine monohydrate
• Argipidine
• MQPA
• Argatroban (monohydrate)
• Acova
• Argatroban [USAN]
• C23H36N6O5S.H2O
• Slonnon
• Argatroban (USAN)
• Argatroban Injection
• Argatroban In Sodium Chloride
• 2-Piperidinecarboxylic acid, 1-(5-((aminoiminomethyl)amino)-1-oxo-2-(((1,2,3,4-tetrahydro-3-methyl-8-quinolinyl)sulfonyl)amino)pentyl)-4-methyl-, monohydrate
• 2-Piperidinecarboxylic acid, 1-(5-((aminoiminomethyl)amino)-1-oxo-2-(((1,2,3,4-tetrahydro-3-methy
• (2R,4R)-1-[(2S)-5-(diaminomethylideneamino)-2-[(3-methyl-1,2,3,4-tetrahydroquinolin-8-yl)sulfonylamino]pentanoyl]-4-methylpiperidine-2-carboxylic acid;hydrate
• Argatra
• Exembol
• Novastan
• Argatroban [USAN:INN:BAN:JAN]
• Novastan (TN)
• Argatroban (USP)
• (2R,4R)-1-[(2S)-5-[(Aminoiminomethyl)amino]-1-oxo-2-[[(1,2,3,
• EN300-1692909
• SCHEMBL3447908
• CS-4257
• ARGATROBAN [ORANGE BOOK]
• s5074
• AKOS026673901
• Argatroban hydrate (JP17)
• (2R,4R)-1-((2S)-5-Guanidino-2-(3-methyl-1,2,3,4-tetrahydroquinoline-8-sulfonamido)pentanoyl)-4-methylpiperidine-2-carboxylic acid hydrate
• MFCD00895735
• DK-7419
• Q-101034
• IY90U61Z3S
• 2-Piperidinecarboxylic acid, 1-[(2S)-5-[(aminoiminomethyl)amino]-1-oxo-2-[[(1,2,3,4-tetrahydro-3-methyl-8-quinolinyl)sulfonyl]amino]pentyl]-4-methyl-, hydrate (1:1), (2R,4R)-
• CCG-269893
• ARGATROBAN [VANDF]
• OM-805
• (2R,4R)-4-methyl-1-(((3-methyl-1,2,3,4-tetrahydroquinolin-8-yl)sulfonyl)-L-arginyl)piperidine-2-carboxylic acid hydrate
• (2R,4R)-1-[(2S)-5-carbamimidamido-2-(3-methyl-1,2,3,4-tetrahydroquinoline-8-sulfonamido)pentanoyl]-4-methylpiperidine-2-carboxylic acid hydrate
• ARGATROBAN [USP MONOGRAPH]
• BCP09304
• AIEZTKLTLCMZIA-CZSXTPSTSA-N
• MDI-805
• ARGATROBAN HYDRATE [JAN]
• Z3014475009
• (2R,4R)-4-Methyl-1-(N(sup 2)-((1,2,3,4-tetrahydro-3-methyl-8-quinolyl)sulfonyl)-L-arginyl)pipecolic acid, monohydrate
• (2R,4R)-4-METHYL-1-(N (SUP 2)-((1,2,3,4-TETRAHYDRO-3-METHYL-8-QUINOLYL)SULFONYL)-L-ARGINYL)PIPECOLIC ACID, MONOHYDRATE
• 2-Piperidinecarboxylic acid, 1-(5-((aminoiminomethyl)amino)-1-oxo-2-(((1,2,3,4-tetrahydro-3-methyl-8-quinolinyl)sulfonyl)amino)pentyl)methyl-, monohydrate, (2R-((2S*),2-alpha,4-beta))-
• UNII-IY90U61Z3S
• ARGATROBAN MONOHYDRATE [WHO-DD]
• ARGATROBAN [USP-RS]
• D00181
• ARGATROBAN MONOHYDRATE [MI]
• HY-B0375A
• 141396-28-3
• MCI-9038
• Argatroban hydrate (JP18)
• MD-805
• C72625
• Argatroban monohydrate

• MDL： MFCD00895735
• Inchi： 1S/C23H36N6O5S.H2O/c1-14-8-10-29(18(12-14)22(31)32)21(30)17(6-4-9-26-23(24)25)28-35(33,34)19-7-3-5-16-11-15(2)13-27-20(16)19;/h3,5,7,14-15,17-18,27-28H,4,6,8-13H2,1-2H3,(H,31,32)(H4,24,25,26);1H2/t14-,15?,17+,18-;/m1./s1
• InChI Key： AIEZTKLTLCMZIA-CZSXTPSTSA-N
• SMILES： S(C1=CC=CC2=C1NCC(C)C2)(N[C@@H](CCC/N=C(\N)/N)C(N1CC[C@@H](C)C[C@@H]1C(=O)O)=O)(=O)=O.O

Computed Properties

• Exact Mass: 526.25700
• Monoisotopic Mass: 526.25735413 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 887
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 190
• Molecular Weight: 526.7

Experimental Properties

• Color/Form: Crystals from ethanol
• Density: 1.47
• Melting Point: 180°C(dec.)(lit.)
• Boiling Point: 801.3°Cat760mmHg
• Flash Point: 438.4°C
• Refractive Index: 1.674
• Solubility: DMSO: ≥20mg/mL
• PSA: 195.32000
• LogP: 3.58680
• Merck: 779
• Specific Rotation: +160.0 - +170.0° (c=0.8, MeOH)
• Vapor Pressure: 1.37X10-17 mm Hg at 25 °C (est)
• Solubility: DMSO: ≥20mg/mL

Argatroban monohydrate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S39; S26; S16
• RTECS：TM6126610
• Hazardous Material Identification：
• Risk Phrases：R36; R10
• Storage Condition：4°C, protect from light

Additional information on Argatroban monohydrate

Argatroban monohydrate (CAS No. 141396-28-3): A Comprehensive Overview

Argatroban monohydrate, a compound with the chemical identifier CAS No. 141396-28-3, is a synthetic anticoagulant that has garnered significant attention in the field of pharmaceutical chemistry and medicine. This compound, characterized by its monohydrate form, belongs to the class of direct thrombin inhibitors, playing a crucial role in the management of thromboembolic disorders. Its molecular structure and pharmacological properties have been extensively studied, leading to its application in both clinical and research settings.

The chemical structure of Argatroban monohydrate is based on a modified hirudin molecule, which is derived from the leech (Hirudo medicinalis). The synthetic process involves several key steps that ensure high purity and efficacy. The monohydrate form enhances the stability and solubility of the compound, making it more suitable for pharmaceutical formulations. This has been a critical factor in its widespread use in therapeutic interventions.

In recent years, Argatroban monohydrate has been the subject of numerous clinical studies investigating its efficacy and safety profile. One of the most notable applications of this compound is in the prevention and treatment of deep vein thrombosis (DVT) and pulmonary embolism (PE). Its ability to directly inhibit thrombin, a key enzyme in the coagulation cascade, makes it highly effective in preventing clot formation and extension.

Recent research has also explored the potential of Argatroban monohydrate in managing acute coronary syndromes (ACS). Studies have shown that its rapid onset of action and predictable pharmacokinetics make it a suitable candidate for emergency settings. Furthermore, its short half-life allows for precise dosing adjustments, reducing the risk of bleeding complications—a common concern with anticoagulant therapy.

The pharmacological mechanism of Argatroban monohydrate involves its high-affinity binding to thrombin, thereby inhibiting its ability to convert fibrinogen to fibrin. This action disrupts the clotting process at an early stage, preventing further thrombus formation. The compound's selectivity for thrombin over other proteases ensures minimal interference with other hemostatic pathways, contributing to a favorable safety profile.

From a chemical perspective, Argatroban monohydrate exhibits unique properties that make it an attractive candidate for drug development. Its molecular structure includes a tyrosine residue that mimics the natural substrate of thrombin, allowing for tight binding. The presence of a water molecule in its crystalline form enhances its bioavailability and therapeutic efficacy. These characteristics have been optimized through structural modifications to improve pharmacokinetic parameters.

Manufacturing processes for Argatroban monohydrate adhere to stringent quality control measures to ensure consistency and purity. Advanced synthesis techniques are employed to minimize impurities and by-products. The final product undergoes rigorous testing to confirm compliance with international pharmacopeial standards. This attention to detail ensures that healthcare providers can rely on the compound's performance in clinical settings.

The clinical applications of Argatroban monohydrate extend beyond DVT and PE. It has been investigated for use in patients undergoing surgery or those with atrial fibrillation, where anticoagulation is necessary to prevent stroke. Its efficacy in these scenarios has been supported by clinical trials demonstrating reduced incidence of thromboembolic events.

Future research directions for Argatroban monohydrate include exploring its potential in combination therapies and novel drug delivery systems. Studies are ongoing to evaluate its role in managing chronic conditions such as venous stasis disease. Additionally, investigations into its mechanism of action at a molecular level may lead to further refinements in its therapeutic applications.

The impact of Argatroban monohydrate on patient care cannot be overstated. Its ability to provide rapid and effective anticoagulation has improved outcomes for many patients suffering from thromboembolic disorders. As research continues to uncover new applications and optimize existing ones, this compound is poised to remain a cornerstone in anticoagulant therapy.